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Compound of Interest

Compound Name: Azithromycin hydrate

Cat. No.: B000652

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of azithromycin hydrate in
various organic solvents. Azithromycin, a macrolide antibiotic, exists in different hydrated forms,
primarily as a monohydrate and a dihydrate, and its solubility is a critical parameter in
pharmaceutical development, influencing formulation, crystallization, and bioavailability.[1][2][3]
This document consolidates quantitative solubility data, details common experimental protocols
for its determination, and presents visual workflows to aid in understanding the related

processes.

Quantitative Solubility Data

The solubility of azithromycin is dependent on its hydration state (monohydrate vs. dihydrate),
the choice of solvent, and the temperature. The following tables summarize the available
guantitative data.

Table 1: Solubility of Azithromycin in Pure Organic Solvents
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Solubility Temperature
Hydrate Form Solvent Source
(mg/mL) (°C)
Azithromycin Ethanol ~16 Not Specified [4]
) ) Dimethylformami .
Azithromycin ~16 Not Specified [4]
de (DMF)
Dimethyl
Azithromycin sulfoxide ~5 Not Specified [4]
(DMSO)
Azithromycin -
] Ethanol 100 Not Specified [5]
Dihydrate
) ) Dimethyl
Azithromycin ) -
] sulfoxide 100 Not Specified [5]
Dihydrate
(DMSO0)
Azithromycin Maximum -
] Propylene Glycol - Not Specified [6]
Dihydrate Solubility*

*Note: Propylene glycol was identified as the solvent providing the highest solubility among
those tested in the study, but a specific quantitative value was not provided in the abstract.[6]

Table 2: Temperature-Dependent Solubility of Azithromycin Monohydrate in Various Solvents

The solubility of azithromycin monohydrate was measured across a temperature range of
278.15 K to 323.15 K (5°C to 50°C). Data indicates that solubility increases with temperature in
all tested solvents, signifying an endothermic dissolution process.[7][8]
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Solvent Temperature Range (°C) Solubility Trend

Increases with increasing
Ethanol 510 50

temperature

Increases with increasing
Propan-2-ol 510 50

temperature

Increases with increasing
Butan-1-ol 510 50

temperature

Increases with increasing
Ethyl Ethanoate 510 50

temperature

Increases with increasing
2-Propanone (Acetone) 510 50

temperature

Table 3: Solubility of Azithromycin Dihydrate in Acetone-Water Mixtures

The solubility of azithromycin dihydrate was measured as a function of temperature in various
acetone-water solvent mixtures.[9]

Acetone-Water Volume

. Temperature (°C) Solubility Trend
Fraction
) Increases with increasing
0-100 (Pure Water) Variable
temperature
] Increases with increasing
25-75 Variable
temperature
] Increases with increasing
50-50 Variable
temperature
) Increases with increasing
75-25 Variable

temperature

Experimental Protocols for Solubility Determination
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The determination of azithromycin hydrate solubility is typically performed using established
analytical methods. The choice of method depends on the specific requirements of the study.

Synthetic Method

This dynamic method is used for measuring temperature-dependent solubility.

 Principle: A known mass of azithromycin hydrate is mixed with a known mass of the
solvent in a sealed vessel. The temperature of the mixture is gradually changed while being
stirred. The temperature at which the last solid particles dissolve (on heating) or the first
crystals appear (on cooling) is recorded as the equilibrium or saturation temperature.

e Apparatus:
o Ajacketed glass vessel (crystallizer) of approximately 100 mL.[10]

o Athermostatically controlled circulating water bath to precisely control the temperature.
[10]

o A magnetic stirrer for continuous agitation.

o A calibrated thermometer with an accuracy of £0.05 K to measure the equilibrium
temperature.[10]

e Procedure:

o A precise amount of azithromycin hydrate and the selected solvent are weighed and
placed into the jacketed vessel.

o The mixture is heated slowly while being stirred until all the solid is completely dissolved.

o The clear solution is then cooled at a controlled rate (e.g., 0.1 K/min) to observe the point
of crystallization.

o The temperature at which the first stable crystals appear is recorded as the solubility
temperature for that specific concentration.

Static Equilibrium Method (Shake-Flask)
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This method measures solubility at a constant temperature.

¢ Principle: An excess amount of the solid drug is added to the solvent and agitated at a
constant temperature for a sufficient period to reach equilibrium. The concentration of the
drug in the saturated solution is then determined analytically.

e Apparatus:

o

Constant temperature water bath with a shaker or rotator.

[¢]

Sealed flasks or vials to prevent solvent evaporation.

[¢]

Analytical balance.

[e]

Filtration system (e.qg., syringe filters).

o

UV-Vis Spectrophotometer or HPLC for concentration analysis.
e Procedure:

o An excess amount (e.g., 50 mg) of azithromycin hydrate is added to a known volume
(e.g., 100 mL) of the solvent in a flask.[11]

o The flask is sealed and placed in a temperature-controlled water bath (e.g., 37.0 £ 0.5°C)
and agitated (e.g., rotated at 20 rpm) for an extended period (e.g., 48 hours) to ensure
equilibrium is reached.[11]

o After equilibration, the suspension is allowed to settle.

o A sample of the supernatant is withdrawn and immediately filtered through a suitable
membrane filter (e.g., 0.45 um) to remove any undissolved solids.

o The filtrate is appropriately diluted, and the concentration of azithromycin is determined
using a UV spectrophotometer at its Amax (e.g., 215 nm).[11] A standard calibration curve
is used for quantification.[12]

Visualizations: Workflows and Relationships
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Diagrams created using Graphviz illustrate key experimental and conceptual workflows related
to azithromycin hydrate.

Sample Preparation

Add excess Azithromycin
Hydrate to Solvent

;

Seal container to
prevent evaporation

Equilibration

Agitate at constant
Temperature (e.g., 37°C)
for extended period (e.g., 48h)

Anavlysis

Withdraw Supernatant

;

Filter sample
(e.g., 0.45 um filter)

'

Dilute Filtrate

;

Measure Absorbance
(UV-Vis at 215 nm)

Calculate Concentration
(using Calibration Curve)
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Caption: Workflow for Static Equilibrium Solubility Determination.
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Caption: Relationship between Azithromycin Hydrate Forms and Solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Solubility of Azithromycin Hydrate in
Organic Solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b000652#azithromycin-hydrate-solubility-in-different-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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